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Compound of Interest

Compound Name: Dodecylphosphocholine-d25

Cat. No.: B12401585 Get Quote

An In-depth Examination of a Key Detergent in Membrane Protein Research and Drug

Development

Dodecylphosphocholine-d25 (DPC-d25) is a deuterated version of the zwitterionic detergent

Dodecylphosphocholine (DPC). Its primary application lies in the field of structural biology,

specifically in Nuclear Magnetic Resonance (NMR) spectroscopy studies of membrane

proteins. The substitution of hydrogen atoms with deuterium in the dodecyl chain makes DPC-

d25 invaluable for minimizing solvent-related signals in NMR experiments, thereby enhancing

the resolution and quality of the data obtained for the protein of interest. This technical guide

provides a comprehensive overview of DPC-d25, including its chemical and physical

properties, detailed experimental protocols for its use, and its emerging applications in drug

development.

Core Properties and Specifications
Dodecylphosphocholine and its deuterated analogs are crucial for solubilizing and stabilizing

membrane proteins in a state that mimics their native lipid bilayer environment. The choice

between the non-deuterated, partially deuterated (d25), and fully deuterated (d38) forms

depends on the specific requirements of the experiment.

Quantitative Data Summary
The following tables summarize the key quantitative data for Dodecylphosphocholine-d25
and its related compounds.
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Identifier
Dodecylphosphochol

ine-d25

Dodecylphosphochol

ine (DPC)

Dodecylphosphochol

ine-d38

CAS Number 861924-55-2[1][2][3] 29557-51-5[1][4] 130890-78-7[5][6]

Molecular Formula C₁₇H₁₃D₂₅NO₄P[3] C₁₇H₃₈NO₄P[4] C₁₇D₃₈NO₄P[5]

Molecular Weight 376.62 g/mol [1][3] 351.46 g/mol [7] 389.7 g/mol [5]

Isotopic Purity 98 atom % D[1][2] Not Applicable
≥99% deuterated

forms (d1-d38)[5][6]

Property Value Conditions

Critical Micelle Concentration

(CMC) of DPC
~1.1 mM - 1.5 mM[4][8][9] In aqueous solution

Solubility (DPC-d38)

DMF: 16 mg/ml, DMSO: 16

mg/ml, Ethanol: 15 mg/ml,

PBS (pH 7.2): 25 mg/ml[5][6]

Room Temperature

Solubility (DPC)
H₂O: 100 mg/mL, DMSO: 32.5

mg/mL[10]

Ultrasonic and warming may

be required for DMSO[10]

Solubility (DPC-d25) 10 mM in DMSO[3] Room Temperature

Experimental Protocols
The utility of Dodecylphosphocholine-d25 is most evident in its application in NMR

spectroscopy for the structural analysis of membrane proteins. Below are detailed

methodologies for key experiments.

Protocol 1: Solubilization and Reconstitution of a
Membrane Protein for Solution NMR Spectroscopy
This protocol outlines the steps for preparing a membrane protein sample with DPC-d25 for

analysis by solution NMR.

Materials:
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Purified membrane protein (lyophilized)

Dodecylphosphocholine-d25 (DPC-d25)

Hexafluoro-i-propanol (HFIP)

NMR Buffer (e.g., 20 mM MES, pH 6.0, with 10% D₂O)

Sonicator

Lyophilizer

NMR tubes

Methodology:

Co-dissolution in Organic Solvent:

Weigh the appropriate amounts of the lyophilized membrane protein and DPC-d25. A

typical starting point is a molar ratio of 1:100 (protein:detergent).

Dissolve the protein and DPC-d25 together in HFIP. This organic solvent ensures

complete denaturation and subsequent uniform mixing of the protein and detergent.

Sonicate the solution for 10-15 minutes to ensure homogeneity.

Lyophilization:

Freeze the HFIP solution containing the protein and DPC-d25 using liquid nitrogen.

Lyophilize the frozen mixture overnight to remove the HFIP. The resulting product should

be a dry, fluffy powder.

Reconstitution in NMR Buffer:

Carefully dissolve the lyophilized powder in the desired NMR buffer. This step should be

done slowly, with gentle vortexing to aid dissolution and promote the formation of protein-

detergent micelles.
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The final concentration of the protein for NMR studies is typically in the range of 0.1 to 1.0

mM.

Sample Preparation for NMR:

Transfer the reconstituted sample into a high-quality NMR tube.

Centrifuge the NMR tube at a low speed to remove any aggregates.

The sample is now ready for NMR data acquisition.
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Drug Encapsulation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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